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Compound of Interest

Compound Name:
4-Aminobenzene-1,3-diol

hydrochloride

Cat. No.: B051422 Get Quote

Essential Safety and Handling Guide for 4-
Aminobenzene-1,3-diol hydrochloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Aminobenzene-1,3-diol
hydrochloride. Adherence to these protocols is essential for ensuring laboratory safety and

minimizing risk.

Chemical Identifier:

Name 4-Aminobenzene-1,3-diol hydrochloride

Synonyms
4-Aminoresorcinol hydrochloride, 2,4-

Dihydroxyaniline hydrochloride

CAS Number 34781-86-7[1]

Molecular Formula C6H8ClNO2[1]

Molecular Weight 161.59 g/mol [1]
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4-Aminobenzene-1,3-diol hydrochloride is classified as a hazardous substance that can

cause skin irritation, serious eye irritation, and respiratory irritation.[2][3] Appropriate PPE is

mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect gloves

before use.[2]

To prevent skin contact and

irritation.[2]

Eye and Face Protection

Goggles (European standard -

EN 166) or ANSI-approved

safety glasses.[2] A face shield

may be necessary for splash

hazards.

To protect eyes from dust

particles and splashes,

preventing serious irritation.[2]

Skin and Body Protection

Long-sleeved laboratory coat,

full-length pants, and closed-

toe shoes.[2]

To prevent accidental skin

exposure.[2]

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood.[2]

To avoid inhalation of dust,

which can cause respiratory

tract irritation.[2]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is required to ensure safe handling of 4-
Aminobenzene-1,3-diol hydrochloride.

Preparation
Ventilation: Ensure a certified chemical fume hood is operational before beginning any work.

PPE Inspection: Gather all necessary PPE as specified in Table 1 and inspect for any

damage.
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Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and operational.

Material Handling: Use the smallest practical quantities for the experiment to minimize waste

and potential exposure. Keep containers tightly closed when not in use.

Handling
Work Area: Conduct all handling of 4-Aminobenzene-1,3-diol hydrochloride within a

certified chemical fume hood to minimize inhalation exposure.

Avoid Dust: Handle the compound carefully to avoid the formation of dust and aerosols.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling, even if gloves were worn.[2]

Post-Handling
Decontamination: Decontaminate the work area thoroughly after use.

PPE Removal: Properly remove and dispose of contaminated PPE.

Storage: Store 4-Aminobenzene-1,3-diol hydrochloride in a dry, cool, and well-ventilated

place in a tightly closed container.[2]

Emergency and Disposal Plans
First Aid Measures
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[2] If skin irritation persists,

seek medical attention.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration.[2][4] Get

medical attention if symptoms occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2] Get medical attention if

symptoms occur.[2]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination.

Spill Response:

Evacuate: Evacuate the area and ensure adequate ventilation.

Containment: For small spills, sweep up the material and shovel it into a suitable, labeled

container for disposal.[2] Avoid generating dust.

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) office for assistance.

Waste Disposal:

Waste Collection: Collect all waste containing 4-Aminobenzene-1,3-diol hydrochloride in a

designated, properly labeled, and sealed hazardous waste container.

Classification: This waste is classified as hazardous.[2]
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Disposal: Dispose of the hazardous waste through your institution's EHS office in

accordance with local, regional, and national regulations.[2] Do not dispose of it down the

drain or in regular trash.

Workflow for Safe Handling of 4-Aminobenzene-1,3-
diol hydrochloride
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Caption: Workflow for the safe handling of 4-Aminobenzene-1,3-diol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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